Cas no 111504-55-3 (Isoxazole,5-(1,2,2-trimethylpropyl)-, (S)- (9CI))

Isoxazole,5-(1,2,2-trimethylpropyl)-, (S)- (9CI) structure
111504-55-3 structure
Product Name:Isoxazole,5-(1,2,2-trimethylpropyl)-, (S)- (9CI)
CAS No:111504-55-3
MF:C9H15NO
MW:153.221502542496
CID:129300
PubChem ID:13740246
Update Time:2025-04-18

Isoxazole,5-(1,2,2-trimethylpropyl)-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,5-(1,2,2-trimethylpropyl)-, (S)- (9CI)
    • 5-[(2S)-3,3-DIMETHYLBUTAN-2-YL]-1,2-OXAZOLE
    • Isoxazole, 5-(1,2,2-trimethylpropyl)-, (S)- (9CI)
    • 111504-55-3
    • (S)-5-(3,3-Dimethylbutan-2-yl)isoxazole
    • Inchi: 1S/C9H15NO/c1-7(9(2,3)4)8-5-6-10-11-8/h5-7H,1-4H3/t7-/m1/s1
    • InChI Key: NOGRMJIHTVUAOW-SSDOTTSWSA-N
    • SMILES: O1C(=CC=N1)[C@@H](C)C(C)(C)C

Computed Properties

  • Exact Mass: 153.11545
  • Monoisotopic Mass: 153.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
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